4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester

• CAS No.: 87626-56-0
• Product Name: 4H-1-Benzopyran-8-acetic acid, 4-oxo-2-phenyl-, 2-(diethylamino)ethyl ester
• Molecular Formula: C23H25NO4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 2-(4-oxo-2-phenylchromen-8-yl)acetate
• Standard InChI: InChI=1S/C23H25NO4/c1-3-24(4-2)13-14-27-22(26)15-18-11-8-12-19-20(25)16-21(28-23(18)19)17-9-6-5-7-10-17/h5-12,16H,3-4,13-15H2,1-2H3
• Standard InChIKey: ZMLZQKCBYPEYMG-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC(=O)CC1=C2C(=CC=C1)C(=O)C=C(O2)C3=CC=CC=C3
• Canonical SMILES: CCN(CC)CCOC(=O)CC1=C2C(=CC=C1)C(=O)C=C(O2)C3=CC=CC=C3
• Appearance: Solid powder
• Description: LM 985 is a flavone acetic acid ester.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 87626-57-1 (hydrochloride)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: flavone acetic acid diethanolamine ester; LM 985; LM 985 hydrochloride; LM-985; LM985; NSC 293015; oxo-4-phenyl-2,4,H-1-benzopyran-8-yl 2-diethylaminoethyl acetate HCl
• Reference: 1: Bibby MC, Double JA. Flavone acetic acid--from laboratory to clinic and back. Anticancer Drugs. 1993 Feb;4(1):3-17. Review. PubMed PMID: 8457711.; 2: Plowman J, Narayanan VL, Dykes D, Szarvasi E, Briet P, Yoder OC, Paull KD. Flavone acetic acid: a novel agent with preclinical antitumor activity against colon adenocarcinoma 38 in mice. Cancer Treat Rep. 1986 May;70(5):631-5. PubMed PMID: 3708611.; 3: Dodion PF, Abrams J, Gérard B, Crespeigne N, Peeters B, Van Berchem C, Kenis Y. Clinical and pharmacokinetic phase I trial with the diethylaminoester of flavone acetic acid (LM985, NSC 293015). Eur J Cancer Clin Oncol. 1987 Jun;23(6):837-42. PubMed PMID: 3653200.; 4: Double JA, Bibby MC, Loadman PM. Pharmacokinetics and anti-tumour activity of LM985 in mice bearing transplantable adenocarcinomas of the colon. Br J Cancer. 1986 Oct;54(4):595-600. PubMed PMID: 3778803; PubMed Central PMCID: PMC2001488.; 5: Bibby MC, Double JA, Phillips RM, Loadman PM. Factors involved in the anti-cancer activity of the investigational agents LM985 (flavone acetic acid ester) and LM975 (flavone acetic acid). Br J Cancer. 1987 Feb;55(2):159-63. PubMed PMID: 3814485; PubMed Central PMCID: PMC2002093.; 6: Kerr DJ, Kaye SB, Graham J, Cassidy J, Harding M, Setanoians A, McGrath JC, Vezin WR, Cunningham D, Forrest G, et al. Phase I and pharmacokinetic study of LM985 (flavone acetic acid ester). Cancer Res. 1986 Jun;46(6):3142-6. PubMed PMID: 3698028.; 7: Schroyens WA, Dodion PF, Sanders C, Loos M, Dethier NE, Delforge AR, Stryckmans PA, Kenis Y. In vitro chemosensitivity testing of flavone acetic acid (LM975; NSC 347512) and its diethylaminoethyl ester derivative (LM985; NSC 293015). Eur J Cancer Clin Oncol. 1987 Aug;23(8):1135-9. PubMed PMID: 3653209.
• PubChem Compound: 55750
• Last Modified: Nov 11 2021